Cas no 1694417-54-3 (tert-butyl 3-bromo-4-(2-ethylhexyl)oxypyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-bromo-4-(2-ethylhexyl)oxypyrrolidine-1-carboxylate
• CAS No: 1694417-54-3
• MF: C₁₇H₃₂BrNO₃
• MW: 378.344884872437
• CID: 6209302
• PubChem ID: 104969635
• Update Time: 2025-06-09

tert-butyl 3-bromo-4-(2-ethylhexyl)oxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-4-(2-ethylhexyl)oxypyrrolidine-1-carboxylate
• 1694417-54-3
• tert-butyl 3-bromo-4-[(2-ethylhexyl)oxy]pyrrolidine-1-carboxylate
• EN300-1135454

• Inchi： 1S/C17H32BrNO3/c1-6-8-9-13(7-2)12-21-15-11-19(10-14(15)18)16(20)22-17(3,4)5/h13-15H,6-12H2,1-5H3
• InChI Key： ZYIZQGIKGGDIFJ-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OCC(CC)CCCC

Computed Properties

• Exact Mass: 377.15656g/mol
• Monoisotopic Mass: 377.15656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-bromo-4-(2-ethylhexyl)oxypyrrolidine-1-carboxylate

Research Brief on tert-Butyl 3-Bromo-4-(2-ethylhexyl)oxypyrrolidine-1-carboxylate (CAS: 1694417-54-3)

The compound tert-butyl 3-bromo-4-(2-ethylhexyl)oxypyrrolidine-1-carboxylate (CAS: 1694417-54-3) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the significance of this pyrrolidine derivative as a versatile intermediate in the synthesis of complex bioactive molecules. The presence of the 2-ethylhexyloxy group and the bromo substituent at the 3-position of the pyrrolidine ring offers unique reactivity, enabling its use in cross-coupling reactions and further functionalization. Researchers have explored its utility in the construction of novel heterocyclic scaffolds, which are pivotal in the development of new pharmaceuticals.

One of the key advancements in the application of tert-butyl 3-bromo-4-(2-ethylhexyl)oxypyrrolidine-1-carboxylate is its role in the synthesis of protease inhibitors. A 2023 study demonstrated its efficacy as a precursor in the development of inhibitors targeting viral proteases, showcasing its potential in antiviral drug design. The study reported a high yield and selectivity in the synthesis process, underscoring the compound's utility in medicinal chemistry.

Furthermore, the compound's pharmacokinetic properties have been investigated in preclinical models. Preliminary data suggest that the 2-ethylhexyloxy moiety enhances lipophilicity, thereby improving membrane permeability and bioavailability. These findings are particularly relevant for the design of orally bioavailable drugs, making this compound a promising candidate for further optimization.

In addition to its therapeutic potential, recent research has also explored the environmental and safety profiles of tert-butyl 3-bromo-4-(2-ethylhexyl)oxypyrrolidine-1-carboxylate. Toxicological studies indicate that the compound exhibits low acute toxicity, but further long-term studies are warranted to fully assess its safety for large-scale pharmaceutical applications.

In conclusion, tert-butyl 3-bromo-4-(2-ethylhexyl)oxypyrrolidine-1-carboxylate (CAS: 1694417-54-3) represents a valuable building block in medicinal chemistry, with demonstrated utility in drug discovery and development. Ongoing research is expected to uncover additional applications and refine its pharmacological properties, paving the way for its inclusion in future therapeutic agents.